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Compound of Interest

Compound Name: Diquat dibromide hydrate

Cat. No.: B3026450 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diquat dibromide hydrate (CAS No. 6385-62-2) is a non-selective, fast-acting contact

herbicide and desiccant.[1] It belongs to the bipyridylium class of quaternary ammonium

compounds.[2] Due to its rapid action and broad spectrum of activity, it is widely used in

agriculture for weed control, pre-harvest desiccation of crops, and aquatic weed management.

[1] This technical guide provides an in-depth overview of the physicochemical properties,

mechanism of action, experimental protocols for analysis, and toxicological data of Diquat
dibromide hydrate, tailored for a scientific audience.

Physicochemical Properties
A summary of the key physicochemical properties of Diquat dibromide hydrate is presented

in Table 1. This data is essential for understanding its environmental fate, solubility, and

handling requirements.

Table 1: Physicochemical Properties of Diquat Dibromide Hydrate
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Property Value Reference

CAS Number 6385-62-2 [3]

Molecular Formula C₁₂H₁₄Br₂N₂O [3][4][5]

Molecular Weight 362.06 g/mol [3][4][5][6]

Appearance Light yellow to yellow solid [5]

Melting Point Decomposes above 300°C [7]

Water Solubility
125 mg/mL (requires

sonication)
[4][5]

log P -4.60 [8]

Vapor Pressure < 1 x 10⁻⁷ Pa at 25°C

pKa
Not applicable (quaternary

amine)

Mechanism of Action
Diquat exerts its herbicidal activity by interfering with photosynthesis, specifically by diverting

electrons from Photosystem I (PSI). This process leads to the generation of highly reactive

oxygen species (ROS), which cause rapid cellular damage and plant death.

The key steps in the mechanism of action are as follows:

Uptake and Translocation: Diquat is rapidly absorbed by plant foliage, but has limited

translocation within the plant.

Electron Diversion from Photosystem I: In the chloroplasts, the diquat dication (DQ²⁺)

accepts an electron from the ferredoxin protein of Photosystem I, reducing it to the diquat

radical cation (DQ⁺•).

Generation of Reactive Oxygen Species (ROS): The diquat radical cation is readily re-

oxidized by molecular oxygen (O₂) back to the diquat dication. This redox cycling reaction

produces a superoxide radical (O₂⁻•).
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Cellular Damage: The accumulation of superoxide radicals and other subsequent ROS, such

as hydrogen peroxide (H₂O₂) and hydroxyl radicals (•OH), leads to lipid peroxidation of cell

membranes, destruction of chlorophyll, and ultimately, cell death.[9][10][11]
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Synthesis Pathway
Diquat dibromide is synthesized through the reaction of 2,2'-bipyridine with 1,2-dibromoethane.

This reaction forms the characteristic diquaternized heterocyclic structure.

Synthesis of Diquat Dibromide

2,2'-Bipyridine

Diquat Dibromide

1,2-Dibromoethane

Click to download full resolution via product page

Synthesis of Diquat Dibromide

A common synthetic process involves the coupling of 2-chloropyridine to form 2,2'-bipyridine,

followed by cyclization with ethylene dibromide.[12]

Experimental Protocols for Analysis
The quantification of Diquat dibromide in various matrices is crucial for research, environmental

monitoring, and regulatory purposes. High-Performance Liquid Chromatography (HPLC) and

Gas Chromatography-Mass Spectrometry (GC-MS) are commonly employed analytical

techniques.

High-Performance Liquid Chromatography (HPLC)
Method
This protocol is based on established methods for the analysis of Diquat in water samples.[13]

[14][15][16]
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Objective: To quantify the concentration of Diquat in an aqueous sample.

Materials:

HPLC system with a UV detector

C18 analytical column (e.g., 150 mm x 4.6 mm, 5 µm particle size)

Diquat dibromide hydrate analytical standard

Acetonitrile (HPLC grade)

Heptanesulfonate aqueous solution

Ultrapure water

Sample vials and filters

Procedure:

Standard Preparation:

Prepare a stock solution of Diquat dibromide hydrate in ultrapure water.

Perform serial dilutions to create a series of calibration standards of known

concentrations.

Sample Preparation:

For clear aqueous samples, filter through a 0.45 µm syringe filter.

For complex matrices, a solid-phase extraction (SPE) cleanup may be necessary.

HPLC Conditions:

Mobile Phase: Isocratic elution with a mixture of heptanesulfonate aqueous solution and

acetonitrile (e.g., 92:8 v/v).[13]

Flow Rate: 1.0 mL/min.[13]
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Column Temperature: Ambient.[13]

Injection Volume: 5 µL.[13]

Detection Wavelength: 310 nm.[13]

Analysis:

Inject the calibration standards to generate a standard curve.

Inject the prepared samples.

Quantify the Diquat concentration in the samples by comparing their peak areas to the

standard curve. The retention time for diquat is approximately 7.8 minutes under these

conditions.[13]
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HPLC Analysis Workflow for Diquat

Gas Chromatography-Mass Spectrometry (GC-MS)
Method
GC-MS analysis of Diquat requires a derivatization step to increase its volatility.[17][18]
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Objective: To confirm the presence and quantify the concentration of Diquat in biological

samples (plasma, urine).

Materials:

GC-MS system

Analytical column suitable for the derivatized analyte

Diquat dibromide hydrate analytical standard

Sodium borohydride (NaBH₄) for reduction

Solid-Phase Extraction (SPE) cartridges (e.g., C18)

Organic solvents (e.g., methanol)

Internal standard (e.g., ethyl paraquat)

Procedure:

Standard and Sample Preparation:

Prepare standards and samples in an appropriate buffer (e.g., phosphate buffer, pH 8.0).

[18]

Add an internal standard to all standards and samples.

Reduction (Derivatization):

Add sodium borohydride to the buffered samples and standards to reduce the diquat

dication to a more volatile derivative.[18]

Solid-Phase Extraction (SPE):

Condition a C18 SPE cartridge with methanol and buffer.[18]

Load the reduced sample onto the cartridge.
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Wash the cartridge with deionized water.

Elute the derivatized analyte with methanol.[18]

GC-MS Analysis:

Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in a small

volume of methanol.[18]

Inject an aliquot into the GC-MS system.

Operate the mass spectrometer in Selected Ion Monitoring (SIM) mode for enhanced

sensitivity and selectivity.[17][18]

Quantification:

Quantify Diquat based on the peak area ratio of the analyte to the internal standard

against a calibration curve.

Toxicological Data
Diquat dibromide is classified as moderately toxic. The primary routes of exposure are oral,

dermal, and inhalation.[19]

Table 2: Acute Toxicity of Diquat Dibromide
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Species Route
LD₅₀ (mg/kg body
weight)

Reference

Rat Oral 120 - 235 [1][20]

Mouse Oral 233 [1]

Rabbit Oral 188 [1]

Guinea Pig Oral 187 [1]

Dog Oral 187 [1]

Cow Oral 30 - 56 [1]

Rabbit Dermal 400 - 500 [1][20]

Table 3: No-Observed-Adverse-Effect-Levels (NOAELs) from Chronic Studies

Species Study Duration Endpoint
NOAEL (mg/kg
body
weight/day)

Reference

Rat 4-week

Increased

relative liver

weight

7.2 [20]

Rat 14-week
Cataracts and

lenticular opacity
9.5 [20]

Dog 1-year Cataracts 0.5 [20]

Rat 1-year Cataracts 3.3 [20]

Chronic exposure to Diquat dibromide has been associated with the development of cataracts

in animal studies.[20]

Conclusion
Diquat dibromide hydrate is a potent and widely used herbicide with a well-defined

mechanism of action centered on the disruption of photosynthesis and the generation of
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reactive oxygen species. Its physicochemical properties influence its application and

environmental behavior. Standardized analytical methods, such as HPLC and GC-MS, are

available for its accurate quantification. While effective as a herbicide, its moderate toxicity

necessitates careful handling and adherence to safety guidelines. This guide provides a

foundational technical overview for professionals working with or conducting research on

Diquat dibromide hydrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 13 Tech Support

https://alfresco-static-files.s3.amazonaws.com/alfresco_images/pharma/2014/08/26/f70af4e8-593a-4d65-8cbd-9edeee5e03c5/article-120138.pdf
https://www.epa.gov/sites/default/files/2015-06/documents/epa-549.2.pdf
https://www.researchgate.net/publication/6385383_Gas_Chromatographic-mass_Spectrometric_Method_for_the_Determination_of_the_Herbicides_Paraquat_and_Diquat_in_Plasma_and_Urine_Samples
https://teses.usp.br/teses/disponiveis/9/9141/tde-08092009-104938/publico/paper.pdf
https://cms9files.revize.com/okanoganwa/Diquat%20dibromide%20.pdf
https://www.cdpr.ca.gov/wp-content/uploads/2024/10/diquat.pdf
https://www.benchchem.com/product/b3026450#diquat-dibromide-hydrate-cas-number-6385-62-2
https://www.benchchem.com/product/b3026450#diquat-dibromide-hydrate-cas-number-6385-62-2
https://www.benchchem.com/product/b3026450#diquat-dibromide-hydrate-cas-number-6385-62-2
https://www.benchchem.com/product/b3026450#diquat-dibromide-hydrate-cas-number-6385-62-2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3026450?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026450?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

